1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H22N2O2/c1-10-6-11(2)16(12(3)7-10)18-17(21)13-8-15(20)19(9-13)14-4-5-14/h6-7,13-14H,4-5,8-9H2,1-3H3,(H,18,21)
• InChI Key: JEDGKJNKLILFIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2CC(=O)N(C2)C3CC3)C
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide, also known as CTAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTAP is a selective antagonist of the kappa opioid receptor, which is a G protein-coupled receptor that is involved in the modulation of pain, stress, and addiction.

Scientific Research Applications

1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide has been used extensively in scientific research to study the kappa opioid receptor and its role in pain, stress, and addiction. This compound has been shown to have a high affinity and selectivity for the kappa opioid receptor, making it an ideal tool for studying the receptor's function. This compound has been used in a variety of in vitro and in vivo studies to investigate the effects of kappa opioid receptor activation and inhibition.

Mechanism of Action

1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide acts as a selective antagonist of the kappa opioid receptor, which is a G protein-coupled receptor that is involved in the modulation of pain, stress, and addiction. This compound binds to the receptor and prevents the activation of downstream signaling pathways, resulting in a reduction in the receptor's activity. This mechanism of action has been extensively studied and has led to a better understanding of the kappa opioid receptor and its role in pain, stress, and addiction.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of pain, the reduction of stress, and the modulation of addiction-related behaviors. This compound has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. This compound has also been shown to reduce stress-induced behaviors in animal models of anxiety and depression. In addition, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide has several advantages for use in lab experiments, including its high affinity and selectivity for the kappa opioid receptor, its ability to inhibit receptor activity, and its availability for purchase from commercial suppliers. However, there are also some limitations to the use of this compound in lab experiments, including its relatively high cost, its limited solubility in aqueous solutions, and its potential for off-target effects.

Future Directions

There are several future directions for research on 1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide, including the development of new synthesis methods for the compound, the investigation of its potential therapeutic applications in pain, stress, and addiction, and the exploration of its interactions with other receptors and signaling pathways. In addition, further research is needed to elucidate the mechanisms underlying the biochemical and physiological effects of this compound and to identify potential off-target effects of the compound.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a selective antagonist of the kappa opioid receptor and has been used in a variety of in vitro and in vivo studies to investigate the receptor's function. This compound has several advantages for use in lab experiments, but also has some limitations. Future research on this compound will likely focus on the development of new synthesis methods, the investigation of its therapeutic applications, and the elucidation of its mechanisms of action.

Synthesis Methods

1-cyclopropyl-5-oxo-N-(2,4,6-trimethylphenyl)pyrrolidine-3-carboxamide can be synthesized using a variety of methods, including solid-phase synthesis, solution-phase synthesis, and microwave-assisted synthesis. One of the most commonly used methods for synthesizing this compound is solid-phase synthesis, which involves the use of a resin-bound peptide to build the peptide sequence. The resin-bound peptide is then cleaved from the resin and purified to obtain the final product.